Cas no 778-29-0 (3-Buten-1-ol, 4-methylbenzenesulfonate)

• Product Name: 3-Buten-1-ol, 4-methylbenzenesulfonate
• CAS No: 778-29-0
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 1789287
• PubChem ID: 11299102
• Update Time: 2025-04-21

3-Buten-1-ol, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 4-methylbenzenesulfonate
• but-3-en-1-ol,4-methylbenzenesulfonic acid
• 4-TsO-1-butene
• but-3-en-1-yl 4-methylbenzenesulfonate
• but-3-enyl 4-methylbenzenesulfonate
• but-3-enyl toluene-4-sulfonate
• toluene-4-sulfonic acid but-3-enyl ester
• homoallyl tosylate
• HS-4105
• CH2=CH(CH2)2OTs
• RMVHRBRSQIDTKT-UHFFFAOYSA-N
• gamma-butenyl 1-tosylate
• EN300-7221728
• 778-29-0
• 3-Butenyl tosylate
• SCHEMBL865784
• but-3-en-1-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C11H14O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h3,5-8H,1,4,9H2,2H3
• InChI Key： RMVHRBRSQIDTKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC=C

Computed Properties

• Exact Mass: 244.07700
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 82.98000
• LogP: 2.87730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters